Cas no 39669-78-8 (1,3-Thiazole-4,5-dicarboxaldehyde)

1,3-Thiazole-4,5-dicarboxaldehyde structure
39669-78-8 structure
Product Name:1,3-Thiazole-4,5-dicarboxaldehyde
CAS No:39669-78-8
MF:C5H3NO2S
MW:141.147819757462
CID:303590
PubChem ID:28875388
Update Time:2025-04-19

1,3-Thiazole-4,5-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3-Thiazole-4,5-dicarboxaldehyde
    • 1,3-Thiazole-4,5-dicarbaldehyde
    • A807115
    • FT-0690890
    • 39669-78-8
    • EN300-7606080
    • AKOS006344987
    • SCHEMBL12257056
    • methyl4-iodobutyrate
    • Thiazole-4,5-dicarbaldehyde
    • 4,5-Thiazoledicarboxaldehyde
    • FT-0659628
    • 13669-78-8
    • Inchi: 1S/C5H3NO2S/c7-1-4-5(2-8)9-3-6-4/h1-3H
    • InChI Key: BKHZLTKQOBJPLB-UHFFFAOYSA-N
    • SMILES: S1C=NC(C=O)=C1C=O

Computed Properties

  • Exact Mass: 140.988
  • Monoisotopic Mass: 140.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.478
  • Boiling Point: 337.9°C at 760 mmHg
  • Flash Point: 158.1°C
  • Refractive Index: 1.683
  • PSA: 75.27000
  • LogP: 0.76810
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